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Compound of Interest

Compound Name: 6-Chloro-3-hydroxypyridazine

Cat. No.: B108299 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides immediate and essential safety and

logistical information for 6-Chloro-3-hydroxypyridazine, including personal protective

equipment (PPE), handling procedures, and disposal plans. Adherence to these guidelines is

critical to ensure a safe laboratory environment.

Hazard Identification and Classification
6-Chloro-3-hydroxypyridazine is a chemical compound that requires careful handling due to

its potential health hazards. Based on available safety data, it is classified with the following

hazards[1][2]:

Acute Toxicity (Oral): Harmful if swallowed[1][2].

Skin Corrosion/Irritation: Causes skin irritation[2][3].

Serious Eye Damage/Eye Irritation: Causes serious eye irritation[2][3].

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[2][3].

The GHS pictograms associated with this chemical typically include the GHS07 symbol

(exclamation mark)[1].
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A comprehensive PPE plan is the first line of defense against chemical exposure. The following

table summarizes the recommended PPE for handling 6-Chloro-3-hydroxypyridazine, based

on guidelines for similar hazardous chemicals[3][4][5].

Body Part
Personal Protective

Equipment

Specifications and

Standards

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before each use.

Dispose of contaminated

gloves immediately[3].

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166[3].

A face shield may be

necessary for splash hazards.

Body Laboratory coat

A buttoned lab coat should be

worn to protect skin and

personal clothing[5].

Respiratory
Use in a well-ventilated area or

a chemical fume hood

If engineering controls are

insufficient or for large spills, a

NIOSH-approved respirator

with an appropriate cartridge

may be necessary[3].

Operational Plan: Step-by-Step Handling Protocol
Following a standardized operational plan minimizes the risk of exposure and accidents.

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is operational.
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Verify that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.

Prepare all necessary equipment and reagents before handling the chemical.

Have a spill kit readily available.

2. Donning Personal Protective Equipment:

Put on a lab coat, ensuring it is fully buttoned.

Don safety glasses with side shields or chemical safety goggles.

Wash and dry hands thoroughly before putting on chemical-resistant gloves.

3. Handling 6-Chloro-3-hydroxypyridazine:

Conduct all manipulations of the solid compound or its solutions within a chemical fume hood

to avoid inhalation of dust or vapors.

Use a spatula or other appropriate tools for transferring the solid. Avoid creating dust.

If making a solution, add the solid to the solvent slowly to prevent splashing.

Keep containers of 6-Chloro-3-hydroxypyridazine tightly closed when not in use.

4. Post-Handling Procedures:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Carefully remove gloves, avoiding contact with the outer surface, and dispose of them in the

designated hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.

Remove safety glasses and lab coat before leaving the laboratory.
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Emergency and First Aid Procedures
In the event of an exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention[3][6][7].

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists,

seek medical attention[3][6].

Inhalation

Move the person to fresh air. If they are not

breathing, give artificial respiration. Seek

medical attention if symptoms occur[3][6].

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

immediate medical attention or call a poison

control center[3].

Disposal Plan
Proper disposal of 6-Chloro-3-hydroxypyridazine and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

All solid waste contaminated with 6-Chloro-3-hydroxypyridazine (e.g., gloves, weighing

paper, paper towels from cleaning spills) should be placed in a designated, clearly labeled

hazardous waste container.

Unused or unwanted 6-Chloro-3-hydroxypyridazine should be disposed of as hazardous

chemical waste. Do not mix with other waste streams unless compatibility is confirmed.
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Solutions of 6-Chloro-3-hydroxypyridazine should be collected in a separate, labeled

hazardous waste container.

2. Labeling and Storage of Waste:

All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "6-Chloro-3-hydroxypyridazine".

Keep waste containers securely closed and store them in a designated, well-ventilated

secondary containment area, away from incompatible materials.

3. Final Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not dispose of down the drain or in regular trash[3].

Below is a workflow diagram illustrating the safe handling and disposal process for 6-Chloro-3-
hydroxypyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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